Cas no 119162-74-2 (2-(5-amino-1,2-oxazol-3-yl)benzonitrile)
119162-74-2 structure
Product Name:2-(5-amino-1,2-oxazol-3-yl)benzonitrile
CAS No:119162-74-2
MF:C10H7N3O
MW:185.182081460953
CID:6442035
PubChem ID:85581863
Update Time:2024-01-14
2-(5-amino-1,2-oxazol-3-yl)benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(5-amino-1,2-oxazol-3-yl)benzonitrile
- EN300-1819874
- 119162-74-2
-
- Inchi: 1S/C10H7N3O/c11-6-7-3-1-2-4-8(7)9-5-10(12)14-13-9/h1-5H,12H2
- InChI Key: UXUXAWPVMJKVOS-UHFFFAOYSA-N
- SMILES: O1C(=CC(C2C=CC=CC=2C#N)=N1)N
Computed Properties
- Exact Mass: 185.058911855g/mol
- Monoisotopic Mass: 185.058911855g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 75.8Ų
2-(5-amino-1,2-oxazol-3-yl)benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1819874-0.05g |
2-(5-amino-1,2-oxazol-3-yl)benzonitrile |
119162-74-2 | 0.05g |
$660.0 | 2023-09-19 | ||
| Enamine | EN300-1819874-0.1g |
2-(5-amino-1,2-oxazol-3-yl)benzonitrile |
119162-74-2 | 0.1g |
$691.0 | 2023-09-19 | ||
| Enamine | EN300-1819874-0.25g |
2-(5-amino-1,2-oxazol-3-yl)benzonitrile |
119162-74-2 | 0.25g |
$723.0 | 2023-09-19 | ||
| Enamine | EN300-1819874-0.5g |
2-(5-amino-1,2-oxazol-3-yl)benzonitrile |
119162-74-2 | 0.5g |
$754.0 | 2023-09-19 | ||
| Enamine | EN300-1819874-1.0g |
2-(5-amino-1,2-oxazol-3-yl)benzonitrile |
119162-74-2 | 1g |
$1100.0 | 2023-05-26 | ||
| Enamine | EN300-1819874-2.5g |
2-(5-amino-1,2-oxazol-3-yl)benzonitrile |
119162-74-2 | 2.5g |
$1539.0 | 2023-09-19 | ||
| Enamine | EN300-1819874-5.0g |
2-(5-amino-1,2-oxazol-3-yl)benzonitrile |
119162-74-2 | 5g |
$3189.0 | 2023-05-26 | ||
| Enamine | EN300-1819874-10.0g |
2-(5-amino-1,2-oxazol-3-yl)benzonitrile |
119162-74-2 | 10g |
$4729.0 | 2023-05-26 | ||
| Enamine | EN300-1819874-1g |
2-(5-amino-1,2-oxazol-3-yl)benzonitrile |
119162-74-2 | 1g |
$785.0 | 2023-09-19 | ||
| Enamine | EN300-1819874-5g |
2-(5-amino-1,2-oxazol-3-yl)benzonitrile |
119162-74-2 | 5g |
$2277.0 | 2023-09-19 |
2-(5-amino-1,2-oxazol-3-yl)benzonitrile Related Literature
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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